Cas no 328549-52-6 (1,3-Dioxo-2-pyrimidin-2-ylisoindoline-5-carboxylic Acid)

• Product Name: 1,3-Dioxo-2-pyrimidin-2-ylisoindoline-5-carboxylic Acid
• CAS No: 328549-52-6
• MF: C₁₃H₇N₃O₄
• MW: 269.212382555008
• CID: 871954
• Update Time: 2026-04-29

1,3-Dioxo-2-pyrimidin-2-ylisoindoline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxo-2-(pyrimidin-2-yl)isoindoline-5-carboxylic acid
• 1,3-dioxo-2-pyrimidin-2-ylisoindole-5-carboxylic acid
• 1,3-Dioxo-2-pyrimidin-2-ylisoindoline-5-carboxylic Acid

• Inchi： InChI=1S/C13H7N3O4/c17-10-8-3-2-7(12(19)20)6-9(8)11(18)16(10)13-14-4-1-5-15-13/h1-6H,(H,19,20)
• InChI Key： IUHFHKXIELVUJV-UHFFFAOYSA-N
• SMILES： C1=CN=C(N=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)O)C2=O

Computed Properties

• Exact Mass: 269.04371
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 100.46